4-Cyclopropyl-6-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C19H24N4O/c1-14-4-2-6-19(22-14)24-12-15-5-3-9-23(11-15)18-10-17(16-7-8-16)20-13-21-18/h2,4,6,10,13,15-16H,3,5,7-9,11-12H2,1H3
• InChI Key: RIVUEMTXXCOYCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)C3=NC=NC(=C3)C4CC4
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

Pyrimidine derivatives, such as the one you mentioned, are often used in medicinal chemistry due to their wide range of pharmacological activities. They are employed in the design of privileged structures in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of similar compounds often contains a pyrimidine core, which is a ring-like structure that includes nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve functionalizing deboronation of alkyl boronic esters.

Mechanism of Action

The mechanism of action of similar compounds often involves interactions with various biological targets. For example, some pyrimidine derivatives have been found to have anti-fibrotic activities.

Future Directions

The future directions in the field of pyrimidine derivatives are likely to involve the synthesis of novel compounds with potential biological activities, as well as further studies on their mechanisms of action.